Cas no 1806997-84-1 (4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid)

• Product Name: 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid
• CAS No: 1806997-84-1
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4861518
• Update Time: 2025-08-05

4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C8H5BrF3NO2/c9-3-1-5(8(11)12)13-4(7(3)10)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： NYDIYKGWUSAAON-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C=1F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid

4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No. 1806997-84-1): A Comprehensive Overview

4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No. 1806997-84-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of halogenated pyridines, which are known for their diverse applications in pharmaceutical and agrochemical industries.

The chemical structure of 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid is characterized by the presence of a bromine atom, a difluoromethyl group, and a fluorine atom, all of which contribute to its distinct properties. The bromine atom enhances the compound's reactivity and can be used as a handle for further chemical modifications. The difluoromethyl group imparts additional stability and metabolic resistance, while the fluorine atom influences the electronic properties and lipophilicity of the molecule.

Recent studies have highlighted the potential of 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The brominated and fluorinated functionalities are believed to play a crucial role in modulating the compound's interaction with target proteins.

In addition to its anti-cancer properties, 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid has also been investigated for its potential as an agrochemical agent. Studies have demonstrated that this compound can effectively control certain plant pathogens, making it a promising candidate for the development of new fungicides. The difluoromethyl group, in particular, has been shown to enhance the compound's stability and efficacy under various environmental conditions.

The synthesis of 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the sequential introduction of bromine, difluoromethyl, and fluorine substituents onto a pyridine scaffold. Advanced synthetic techniques such as transition-metal catalysis and electrophilic fluorination have been employed to optimize the yield and purity of the final product.

To further explore the biological activities of 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid, several research groups have conducted in vitro and in vivo studies. These studies have provided valuable insights into the mechanism of action and pharmacokinetic properties of the compound. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid exhibits excellent oral bioavailability and prolonged half-life in animal models, suggesting its potential for therapeutic applications.

The safety profile of 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid is another important aspect that has been extensively investigated. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical trials. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No. 1806997-84-1) represents a promising lead compound with diverse applications in medicinal chemistry and agrochemicals. Its unique structural features and favorable biological activities make it an attractive candidate for further development into novel therapeutic agents or agrochemical products. Ongoing research efforts are expected to uncover additional uses and optimize its performance for various applications.